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Compound of Interest

Compound Name: Dichloramine-T

Cat. No.: B1670459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Dichloramine-T
(N,N-dichloro-p-toluenesulfonamide) in various organic solvents. Understanding the solubility

characteristics of this potent oxidizing and chlorinating agent is crucial for its application in

organic synthesis, disinfection, and the development of pharmaceutical agents. This document

summarizes available quantitative and qualitative solubility data, outlines experimental

protocols for solubility determination, and provides visualizations of its chemical reactivity and

experimental workflows.

Core Data Presentation: Solubility of Dichloramine-T
The solubility of Dichloramine-T is significantly influenced by the polarity and chemical nature

of the solvent. It exhibits high solubility in chlorinated and aromatic hydrocarbons and is

sparingly soluble to insoluble in water.[1][2] The available quantitative and qualitative solubility

data are summarized below.
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Solvent Chemical Class
Solubility (at
approx. 20-25°C)

Notes

Chloroform (CHCl₃)
Chlorinated

Hydrocarbon
~1 g/mL (1:1 w/v)[1] Excellent solubility.

Benzene (C₆H₆) Aromatic Hydrocarbon ~1 g/mL (1:1 w/v)[1] Excellent solubility.

Carbon Tetrachloride

(CCl₄)

Chlorinated

Hydrocarbon

~0.4 g/mL (1:2.5 w/v)

[1]
Good solubility.

Dimethyl Sulfoxide

(DMSO)
Sulfoxide 100 mg/mL[1] Soluble.

Ether (diethyl ether) Ether Soluble[2] Qualitative data.

Acetic Acid Carboxylic Acid Soluble[2] Qualitative data.

Ethanol Alcohol

Soluble, but

decomposes upon

heating.[2]

Caution is advised

due to reactivity.

Water Protic Solvent Insoluble[2]

Experimental Protocols
While specific, detailed experimental protocols for the determination of Dichloramine-T
solubility are not readily available in the literature, a general gravimetric method can be

employed. This standard laboratory procedure is suitable for determining the solubility of a solid

compound in a liquid solvent.

Objective: To determine the saturation solubility of Dichloramine-T in a given organic solvent

at a specific temperature.

Materials:

Dichloramine-T (solid)

Selected organic solvent

Analytical balance

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.smolecule.com/products/s525948
https://www.smolecule.com/products/s525948
https://www.smolecule.com/products/s525948
https://www.smolecule.com/products/s525948
http://chem.ws/dl-1014/exp12-organics.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
https://www.benchchem.com/product/b1670459?utm_src=pdf-body
https://www.benchchem.com/product/b1670459?utm_src=pdf-body
https://www.benchchem.com/product/b1670459?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature-controlled shaker or water bath

Vials with screw caps

Syringe filters (chemically compatible with the solvent)

Syringes

Evaporating dish or pre-weighed vials

Oven or vacuum desiccator

Procedure:

Sample Preparation: Add an excess amount of Dichloramine-T to a vial containing a known

volume of the selected organic solvent. The presence of undissolved solid is necessary to

ensure saturation.

Equilibration: Tightly cap the vial and place it in a temperature-controlled shaker or water

bath set to the desired temperature. Allow the mixture to equilibrate for a sufficient period

(e.g., 24-48 hours) with continuous agitation to ensure saturation is reached.

Sample Withdrawal: Once equilibrated, stop the agitation and allow the undissolved solid to

settle. Carefully withdraw a known volume of the supernatant (the clear, saturated solution)

using a syringe fitted with a syringe filter. The filter is crucial to prevent any solid particles

from being transferred.

Solvent Evaporation: Transfer the filtered supernatant to a pre-weighed evaporating dish or

vial. Carefully evaporate the solvent under a gentle stream of inert gas, in a fume hood, or

using a rotary evaporator. For less volatile solvents, a vacuum oven at a temperature below

the decomposition temperature of Dichloramine-T may be used.

Mass Determination: Once the solvent is completely removed, weigh the evaporating dish or

vial containing the dry Dichloramine-T residue.

Calculation: The solubility can be calculated using the following formula:

Solubility ( g/100 mL) = (Mass of residue (g) / Volume of supernatant withdrawn (mL)) * 100
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Safety Precautions: Dichloramine-T is a strong oxidizing agent and can be corrosive.[3]

Handle it with appropriate personal protective equipment (gloves, safety glasses, lab coat) in a

well-ventilated fume hood. Avoid contact with skin and eyes. Consult the Safety Data Sheet

(SDS) for detailed safety information.

Visualizations
Chemical Reactivity of Dichloramine-T
Dichloramine-T is a versatile reagent in organic chemistry, primarily acting as a source of

electrophilic chlorine and as an oxidizing agent. Its reactivity stems from the two chlorine atoms

attached to the nitrogen of the sulfonamide group. The following diagram illustrates some of its

key chemical transformations.
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Chemical Reactivity of Dichloramine-T

Products

Dichloramine-T
(p-CH3C6H4SO2NCl2)

Chlorination Reactions

Adds to Alkenes

Oxidation Reactions

Oxidizes Sulfides

Synthesis of Heterocycles

Reacts with Alkenes

Vicinal Dichloroalkanes Sulfoxides / Sulfones Aziridines
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Workflow for Solubility Determination

Start

Prepare Supersaturated Solution
(Excess Dichloramine-T in Solvent)

Equilibrate at Constant Temperature
(e.g., 24-48h with agitation)

Allow Undissolved Solid to Settle

Withdraw and Filter Supernatant

Evaporate Solvent from a Known
Volume of Supernatant

Weigh the Dry Residue

Calculate Solubility
(g/100mL or mol/L)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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